Cas no 3702-37-2 (4-bromocholest-4-en-3-one)

4-bromocholest-4-en-3-one structure
4-bromocholest-4-en-3-one structure
Product Name:4-bromocholest-4-en-3-one
CAS No:3702-37-2
MF:C27H43BrO
MW:463.533727884293
CID:1480774
PubChem ID:6451587
Update Time:2025-04-21

4-bromocholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-bromocholest-4-en-3-one
    • 4-Bromo-4-cholesten-3-one
    • cholest-4-en-3-one, 4-bromo-
    • (8S,9S,10R,13R,14S,17R)-4-bromo-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
    • CHEMBL70087
    • 3702-37-2
    • DTXSID80190519
    • DMRIADVFXVXWLL-OLZFZNDLSA-N
    • 4-Bromocholest-4-en-3-one #
    • Inchi: 1S/C27H43BrO/c1-17(2)7-6-8-18(3)20-11-12-21-19-9-10-23-25(28)24(29)14-16-27(23,5)22(19)13-15-26(20,21)4/h17-22H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,26-,27-/m1/s1
    • InChI Key: DMRIADVFXVXWLL-OLZFZNDLSA-N
    • SMILES: BrC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O

Computed Properties

  • Exact Mass: 462.24973g/mol
  • Monoisotopic Mass: 462.24973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 17.1Ų
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